![molecular formula C14H18ClN5S B279455 (2E)-3-(4-chlorophenyl)-N-{3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propyl}prop-2-en-1-amine](/img/structure/B279455.png)
(2E)-3-(4-chlorophenyl)-N-{3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propyl}prop-2-en-1-amine
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Overview
Description
(2E)-3-(4-chlorophenyl)-N-{3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propyl}prop-2-en-1-amine is a chemical compound with potential applications in scientific research. It is a member of the family of enamine compounds, which have been found to have a wide range of biological activities.
Mechanism of Action
The mechanism of action of (2E)-3-(4-chlorophenyl)-N-{3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propyl}prop-2-en-1-amine is not fully understood. It is thought to work by inhibiting the activity of enzymes involved in inflammation and cancer cell growth. It may also disrupt the integrity of bacterial cell membranes, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It may also inhibit the growth of cancer cells by inducing apoptosis. Additionally, it has been found to have antimicrobial activity against a range of bacterial species.
Advantages and Limitations for Lab Experiments
One advantage of using (2E)-3-(4-chlorophenyl)-N-{3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propyl}prop-2-en-1-amine in lab experiments is its potential as a multi-functional compound. It has been found to have anti-inflammatory, analgesic, anti-cancer, and antimicrobial effects, making it a versatile tool for researchers. However, one limitation is the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on (2E)-3-(4-chlorophenyl)-N-{3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propyl}prop-2-en-1-amine. One area of interest is its potential as an anti-cancer agent. Further studies are needed to determine its efficacy in vivo and to identify potential side effects. Another area of interest is its antimicrobial activity. It may be possible to develop new antibiotics based on the structure of this compound. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis method for large-scale production.
Synthesis Methods
The synthesis of (2E)-3-(4-chlorophenyl)-N-{3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propyl}prop-2-en-1-amine involves a series of chemical reactions. The starting materials are 4-chlorobenzaldehyde, 3-mercaptopropionic acid, and 1-methyl-1H-tetrazole-5-thiol. These are reacted together in the presence of a base and a catalyst to form the final product. The synthesis method has been optimized to produce high yields of pure compound.
Scientific Research Applications
(2E)-3-(4-chlorophenyl)-N-{3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propyl}prop-2-en-1-amine has potential applications in scientific research. It has been found to have anti-inflammatory and analgesic effects in animal models. It may also have potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been found to have antimicrobial activity, making it a potential candidate for the development of new antibiotics.
Properties
Molecular Formula |
C14H18ClN5S |
---|---|
Molecular Weight |
323.8 g/mol |
IUPAC Name |
N-[(E)-3-(4-chlorophenyl)prop-2-enyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine |
InChI |
InChI=1S/C14H18ClN5S/c1-20-14(17-18-19-20)21-11-3-10-16-9-2-4-12-5-7-13(15)8-6-12/h2,4-8,16H,3,9-11H2,1H3/b4-2+ |
InChI Key |
CMKDIEZWGZRCBA-DUXPYHPUSA-N |
Isomeric SMILES |
CN1C(=NN=N1)SCCCNC/C=C/C2=CC=C(C=C2)Cl |
SMILES |
CN1C(=NN=N1)SCCCNCC=CC2=CC=C(C=C2)Cl |
Canonical SMILES |
CN1C(=NN=N1)SCCCNCC=CC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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